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Compound of Interest

Compound Name: Methyl biphenyl-2-carboxylate

Cat. No.: B096859 Get Quote

An In-depth Technical Guide to Methyl 2-
Phenylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of methyl 2-phenylbenzoate. The information is intended

to serve as a valuable resource for professionals in the fields of chemical research, drug

development, and materials science.

Chemical Structure and IUPAC Name
Methyl 2-phenylbenzoate, also known by its systematic IUPAC name methyl [1,1'-biphenyl]-2-

carboxylate, is an aromatic ester. Its chemical structure consists of a biphenyl backbone where

a methyl ester group is located at the 2-position of one of the phenyl rings.

Chemical Structure:

IUPAC Name: methyl 2-phenylbenzoate.[1]

Synonyms: Methyl [1,1'-biphenyl]-2-carboxylate, Methyl 2-phenylbenzoate.[1]

CAS Number: 16605-99-5.[1]
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Physicochemical Properties
A summary of the key physicochemical properties of methyl 2-phenylbenzoate is presented in

the table below. These properties are crucial for understanding the compound's behavior in

various experimental and industrial settings.

Property Value

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.24 g/mol

Appearance White to light yellow powder or crystal

Melting Point 60-61 °C

Boiling Point 359.4 °C at 760 mmHg

Density 1.083 g/cm³

Experimental Protocols: Synthesis of Methyl 2-
Phenylbenzoate
The synthesis of methyl 2-phenylbenzoate can be achieved through several methods. A

common and effective approach is the esterification of 4'-methylbiphenyl-2-carboxylic acid.[2]

Method: Esterification of 4'-Methylbiphenyl-2-carboxylic acid

This protocol describes the synthesis of a derivative, methyl 4'-methylbiphenyl-2-carboxylate,

which follows a similar esterification principle.

Materials:

4'-Methylbiphenyl-2-carboxylic acid

Anhydrous methanol

Dicyclohexylcarbodiimide (DCC)
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4-Dimethylaminopyridine (DMAP)

Procedure:

To a reaction kettle, add 5.30 kg of 4'-methyl-2-carboxylic acid biphenyl and 10.60 kg of

anhydrous methanol.

Add 5.83 kg of DCC and 0.09 kg of DMAP to the mixture.

Allow the reaction to proceed at 25 °C for 3 hours.

After the reaction is complete, filter the mixture.

Transfer the filtrate to another reactor and add 50.00 kg of water.

Stir the solution to induce crystallization.

Centrifuge the mixture and wash the solid product until it is neutral.

Dry the product under vacuum at 40 °C for 24 hours to obtain methyl 4'-methyl-2-carboxylate

biphenyl.

Logical Workflow for the Synthesis:
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Workflow for the Synthesis of a Methyl Phenylbenzoate Derivative

Reactants:
4'-Methylbiphenyl-2-carboxylic acid

Methanol, DCC, DMAP

Reaction at 25°C for 3 hours

Filtration

Crystallization in Water

Centrifugation and Washing

Vacuum Drying

Final Product:
Methyl 4'-methyl-2-carboxylate biphenyl

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of a methyl phenylbenzoate

derivative.

Potential Applications and Research Directions
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Derivatives of methyl 2-phenylbenzoate are of significant interest in medicinal chemistry. For

instance, they serve as intermediates in the synthesis of telmisartan analogues, which are

angiotensin II receptor antagonists used in the management of hypertension.[3] The biphenyl

scaffold is a common structural motif in many biologically active compounds, suggesting that

methyl 2-phenylbenzoate and its derivatives could be valuable building blocks for the

development of novel therapeutic agents.

Further research into the biological activities of methyl 2-phenylbenzoate is warranted.

Screening for activities such as anti-inflammatory, antimicrobial, and anticancer properties

could unveil new pharmacological applications. Additionally, the unique structural features of

this compound may lend themselves to applications in materials science, such as in the

development of liquid crystals or organic light-emitting diodes (OLEDs).

Logical Relationship of Research and Development:

Research and Development Pathway for Methyl 2-Phenylbenzoate

Methyl 2-Phenylbenzoate
(Core Structure)

Synthesis of Derivatives

Biological Screening
(e.g., anti-inflammatory, antimicrobial)

Materials Science
Applications (e.g., OLEDs, Liquid Crystals)

Lead Compound Identification Development of Novel Materials

New Therapeutic Agents Advanced Functional Materials
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Caption: A diagram showing the potential research and development pathways originating from

methyl 2-phenylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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